molecular formula C17H11BrF2N2O B8639292 2-[4-(Benzyloxy)-2,3-difluorophenyl]-5-bromopyrimidine CAS No. 154115-63-6

2-[4-(Benzyloxy)-2,3-difluorophenyl]-5-bromopyrimidine

Cat. No. B8639292
CAS RN: 154115-63-6
M. Wt: 377.2 g/mol
InChI Key: WPLIPPWVRDTRJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[4-(Benzyloxy)-2,3-difluorophenyl]-5-bromopyrimidine is a useful research compound. Its molecular formula is C17H11BrF2N2O and its molecular weight is 377.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[4-(Benzyloxy)-2,3-difluorophenyl]-5-bromopyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[4-(Benzyloxy)-2,3-difluorophenyl]-5-bromopyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

154115-63-6

Product Name

2-[4-(Benzyloxy)-2,3-difluorophenyl]-5-bromopyrimidine

Molecular Formula

C17H11BrF2N2O

Molecular Weight

377.2 g/mol

IUPAC Name

5-bromo-2-(2,3-difluoro-4-phenylmethoxyphenyl)pyrimidine

InChI

InChI=1S/C17H11BrF2N2O/c18-12-8-21-17(22-9-12)13-6-7-14(16(20)15(13)19)23-10-11-4-2-1-3-5-11/h1-9H,10H2

InChI Key

WPLIPPWVRDTRJN-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=C(C(=C(C=C2)C3=NC=C(C=N3)Br)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A reaction of 14 mmol of 2,5-dibromopyrimidine, 17 mmol of 4-benzyloxy-2,3-difluorophenylboronic acid, 34 mmol of sodium carbonate and 0.14 mmol of tetrakis(triphenylphosphine)palladium(0) in 100 ml of toluene, 50 ml of ethanol and 50 ml of water is carried out analogously to the procedure indicated for precursor 3. Purification by recrystallization from 2-propanol gives 1.4 g (26%) of a colorless solid, m.p. 138° C.
Quantity
14 mmol
Type
reactant
Reaction Step One
Quantity
17 mmol
Type
reactant
Reaction Step One
Quantity
34 mmol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0.14 mmol
Type
catalyst
Reaction Step One
Yield
26%

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